N-(3-butoxypropyl)-N'-cyclohexylbutanediamide

• Molecular Formula: C17H32N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: N-(3-butoxypropyl)-N'-cyclohexylbutanediamide
• InChI: InChI=1S/C17H32N2O3/c1-2-3-13-22-14-7-12-18-16(20)10-11-17(21)19-15-8-5-4-6-9-15/h15H,2-14H2,1H3,(H,18,20)(H,19,21)
• InChI Key: FRWZYHFJCFNKNT-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCCCNC(=O)CCC(=O)NC1CCCCC1

Description

N-(3-butoxypropyl)-N’-cyclohexylbutanediamide is an organic compound with a complex structure that includes both butoxypropyl and cyclohexyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-butoxypropyl)-N’-cyclohexylbutanediamide typically involves the reaction of cyclohexylamine with a butoxypropyl derivative under controlled conditions. The reaction is carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity.

Industrial Production Methods

In an industrial setting, the production of N-(3-butoxypropyl)-N’-cyclohexylbutanediamide may involve large-scale batch or continuous processes. The use of advanced reactors and automation ensures consistent quality and efficiency. The raw materials are carefully selected, and the reaction parameters are monitored to maintain the desired product specifications.

Chemical Reactions Analysis

Types of Reactions

N-(3-butoxypropyl)-N’-cyclohexylbutanediamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

N-(3-butoxypropyl)-N’-cyclohexylbutanediamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including drug development.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(3-butoxypropyl)-N’-cyclohexylbutanediamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(3-butoxypropyl)-N’-cyclohexylbutanediamide include other butoxypropyl and cyclohexyl derivatives. Examples include:

• N-(3-butoxypropyl)-3-chlorobenzamide
• N-(3-butoxypropyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide
• N-(3-butoxypropyl)-3,4,5-trimethoxybenzamide

Uniqueness

N-(3-butoxypropyl)-N’-cyclohexylbutanediamide is unique due to its specific combination of butoxypropyl and cyclohexyl groups, which confer distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where these properties are desired.